3-(3-nitro-4-(piperidin-1-yl)phenyl)-5-(pyridin-2-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-(3-nitro-4-piperidin-1-ylphenyl)-5-pyridin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C18H17N5O3/c24-23(25)16-12-13(7-8-15(16)22-10-4-1-5-11-22)17-20-18(26-21-17)14-6-2-3-9-19-14/h2-3,6-9,12H,1,4-5,10-11H2
• InChI Key: OOELBGCKWQZDJS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=C(C=C2)C3=NOC(=N3)C4=CC=CC=N4)[N+](=O)[O-]
• Molecular Formula: C18H17N5O3
• Molecular Weight: 351.4 g/mol

Description

3-(3-nitro-4-(piperidin-1-yl)phenyl)-5-(pyridin-2-yl)-1,2,4-oxadiazole, also known as NPD-001, is a novel small molecule compound that has been synthesized and studied for its potential use in scientific research. This compound has shown promising results in various studies, making it an interesting topic of research in the scientific community.

Mechanism of Action

The mechanism of action of 3-(3-nitro-4-(piperidin-1-yl)phenyl)-5-(pyridin-2-yl)-1,2,4-oxadiazole is not fully understood, but it is believed to act as a kinase inhibitor, which means it inhibits the activity of certain enzymes called kinases. Kinases play a crucial role in various cellular processes, including cell growth, proliferation, and differentiation. By inhibiting the activity of kinases, this compound can potentially disrupt these processes and inhibit the growth of cancer cells or protect neurons from damage.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain kinases, such as AKT and ERK, which are involved in cell growth and survival. It has also been found to induce apoptosis, which is a process of programmed cell death that occurs in damaged or abnormal cells. Additionally, this compound has been found to have anti-inflammatory properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3-nitro-4-(piperidin-1-yl)phenyl)-5-(pyridin-2-yl)-1,2,4-oxadiazole in lab experiments is its specificity for certain kinases, which allows researchers to selectively target these enzymes and study their role in various cellular processes. Additionally, this compound has been found to have low toxicity and good solubility, which makes it a suitable candidate for in vivo studies. However, one limitation of using this compound is its limited availability, as it is a novel compound that has not yet been widely synthesized or commercialized.

Future Directions

There are several future directions for research on 3-(3-nitro-4-(piperidin-1-yl)phenyl)-5-(pyridin-2-yl)-1,2,4-oxadiazole. One direction is to further investigate its mechanism of action and identify the specific kinases that it targets. This information could help researchers develop more targeted therapies for cancer and neurological disorders. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound in vivo, which could provide valuable information for its potential use as a drug candidate. Additionally, researchers could explore the use of this compound in combination with other drugs or therapies to enhance its effectiveness.

Synthesis Methods

The synthesis of 3-(3-nitro-4-(piperidin-1-yl)phenyl)-5-(pyridin-2-yl)-1,2,4-oxadiazole involves the reaction of 3-nitro-4-(piperidin-1-yl) aniline with pyridine-2-carboxylic acid hydrazide in the presence of a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a catalyst such as DMAP (4-(dimethylamino)pyridine). This reaction leads to the formation of the oxadiazole ring and the final product, this compound.

Scientific Research Applications

3-(3-nitro-4-(piperidin-1-yl)phenyl)-5-(pyridin-2-yl)-1,2,4-oxadiazole has been studied for its potential use in various scientific research applications. It has shown promising results in the field of cancer research, where it has been found to inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease, where it has been found to have neuroprotective properties.